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Compound of Interest

Compound Name: RO-05-2921

CAS No.: 2898-08-0

Cat. No.: B1294567

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of RO-
05-2921 (1,3-Dihydro-5-phenyl-2H-1,4-benzodiazepin-2-one), along with a summary of its

chemical properties and biological context.

Introduction
RO-05-2921 is a chemical intermediate belonging to the benzodiazepine class of compounds.

It serves as a precursor in the synthesis of various benzodiazepine derivatives, which are

known for their anxiolytic, sedative, hypnotic, anticonvulsant, and muscle-relaxant properties.

The biological effects of benzodiazepines are primarily mediated through their interaction with

the gamma-aminobutyric acid type A (GABA-A) receptor, a ligand-gated ion channel in the

central nervous system. By binding to the benzodiazepine site on the GABA-A receptor, these

compounds enhance the effect of GABA, leading to an increase in the frequency of chloride

channel opening and subsequent neuronal hyperpolarization. This results in a dampening of

neuronal excitability.

Given its role as a synthetic intermediate, the direct biological activity of RO-05-2921 may be

less potent or characterized compared to its downstream derivatives. However, its structural
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similarity to active benzodiazepines suggests a potential affinity for the benzodiazepine

receptor. Researchers working with RO-05-2921 are typically involved in the discovery and

development of novel central nervous system therapeutics.

Chemical and Physical Properties
A summary of the key chemical and physical properties of RO-05-2921 is presented in the

table below. This information is essential for accurate stock solution preparation and

experimental design.

Property Value

Synonyms
1,3-Dihydro-5-phenyl-2H-1,4-benzodiazepin-2-

one

CAS Number 2898-08-0

Molecular Formula C₁₅H₁₂N₂O

Molecular Weight 236.27 g/mol

Aqueous Solubility 27.2 µg/mL (at pH 7.4)

Appearance Solid (form may vary)

Storage Conditions Short-term: 0-4°C; Long-term: -20°C

Experimental Protocols
3.1. Preparation of a Stock Solution

The following protocol describes the preparation of a stock solution of RO-05-2921. Due to its

low aqueous solubility, organic solvents are required. Dimethyl sulfoxide (DMSO) is a common

choice for creating high-concentration stock solutions of similar compounds.

Materials:

RO-05-2921 powder

Dimethyl sulfoxide (DMSO), anhydrous
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator

Procedure:

Determine the Desired Stock Concentration and Volume: Decide on the final concentration

(e.g., 10 mM) and volume (e.g., 1 mL) of the stock solution.

Calculate the Required Mass of RO-05-2921:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol

) / 1000

Example for a 10 mM stock in 1 mL:

Mass (mg) = 10 mM x 1 mL x 236.27 g/mol / 1000 = 2.36 mg

Weighing RO-05-2921:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated mass of RO-05-2921 powder into the tube.

Solubilization:

Add the calculated volume of anhydrous DMSO to the tube containing the RO-05-2921
powder.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles. If particles remain, sonication in

a water bath for 5-10 minutes may aid in complete solubilization.
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Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage.

Note on Solubility: While DMSO is a recommended solvent, the maximum solubility of RO-05-
2921 in DMSO is not widely reported. If a higher concentration stock solution is required, it is

advisable to perform a preliminary solubility test with a small amount of the compound.

3.2. Workflow for Stock Solution Preparation

The following diagram illustrates the workflow for preparing a stock solution of RO-05-2921.
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Caption: Workflow for RO-05-2921 stock solution preparation.
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Biological Context and Signaling Pathway
RO-05-2921 is a structural analog of benzodiazepines, which are positive allosteric modulators

of the GABA-A receptor. The GABA-A receptor is a pentameric chloride-selective ion channel

that is activated by the neurotransmitter GABA. The binding of benzodiazepines to a specific

site on the receptor (the benzodiazepine binding site) potentiates the action of GABA, leading

to increased chloride influx and neuronal hyperpolarization. This enhanced inhibitory

neurotransmission is the basis for the therapeutic effects of benzodiazepines.

The diagram below illustrates the general mechanism of action of benzodiazepines on the

GABA-A receptor signaling pathway.
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Caption: Benzodiazepine action on the GABA-A receptor.

Safety Precautions
Handle RO-05-2921 in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.
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Avoid inhalation of the powder and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for this compound for comprehensive safety

information.

Dispose of the compound and any contaminated materials in accordance with institutional

and local regulations.

To cite this document: BenchChem. [Application Notes and Protocols for RO-05-2921].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294567/docs#application-notes-and-protocols-for-
ro-05-2921]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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